poly(2-aminodeoxyadenylate-5-bromodeoxyuridylate)
poly(2-aminodeoxyadenylate-5-bromodeoxyuridylate)
Brand Name:
Vulcanchem
CAS No.:
104576-80-9
VCID:
VC0010261
InChI:
InChI=1S/C19H25BrN8O13P2/c20-7-3-27(19(31)26-17(7)30)12-1-8(29)10(39-12)4-38-43(35,36)41-9-2-13(40-11(9)5-37-42(32,33)34)28-6-23-14-15(21)24-18(22)25-16(14)28/h3,6,8-13,29H,1-2,4-5H2,(H,35,36)(H,26,30,31)(H2,32,33,34)(H4,21,22,24,25)/t8-,9-,10+,11+,12+,13+/m0/s1
SMILES:
C1C(C(OC1N2C=C(C(=O)NC2=O)Br)COP(=O)(O)OC3CC(OC3COP(=O)(O)O)N4C=NC5=C(N=C(N=C54)N)N)O
Molecular Formula:
C19H25BrN8O13P2
Molecular Weight:
715.3 g/mol
poly(2-aminodeoxyadenylate-5-bromodeoxyuridylate)
CAS No.: 104576-80-9
Main Products
VCID: VC0010261
Molecular Formula: C19H25BrN8O13P2
Molecular Weight: 715.3 g/mol
| CAS No. | 104576-80-9 |
|---|---|
| Product Name | poly(2-aminodeoxyadenylate-5-bromodeoxyuridylate) |
| Molecular Formula | C19H25BrN8O13P2 |
| Molecular Weight | 715.3 g/mol |
| IUPAC Name | [(2R,3S,5R)-5-(5-bromo-2,4-dioxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl [(2R,3S,5R)-5-(2,6-diaminopurin-9-yl)-2-(phosphonooxymethyl)oxolan-3-yl] hydrogen phosphate |
| Standard InChI | InChI=1S/C19H25BrN8O13P2/c20-7-3-27(19(31)26-17(7)30)12-1-8(29)10(39-12)4-38-43(35,36)41-9-2-13(40-11(9)5-37-42(32,33)34)28-6-23-14-15(21)24-18(22)25-16(14)28/h3,6,8-13,29H,1-2,4-5H2,(H,35,36)(H,26,30,31)(H2,32,33,34)(H4,21,22,24,25)/t8-,9-,10+,11+,12+,13+/m0/s1 |
| Standard InChIKey | CVMVPEWQQYHVAR-LSUSWQKBSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)Br)COP(=O)(O)O[C@H]3C[C@@H](O[C@@H]3COP(=O)(O)O)N4C=NC5=C(N=C(N=C54)N)N)O |
| SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)Br)COP(=O)(O)OC3CC(OC3COP(=O)(O)O)N4C=NC5=C(N=C(N=C54)N)N)O |
| Canonical SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)Br)COP(=O)(O)OC3CC(OC3COP(=O)(O)O)N4C=NC5=C(N=C(N=C54)N)N)O |
| Synonyms | PADA-5-BDU poly(2-aminodeoxyadenylate-5-bromodeoxyuridylate) |
| PubChem Compound | 196382 |
| Last Modified | Nov 11 2021 |
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